Cas no 2223030-00-8 (1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester)

1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester structure
2223030-00-8 structure
Product Name:1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester
CAS No:2223030-00-8
MF:C12H20BNO2
MW:226.134511947632
CID:6809958
PubChem ID:133555525
Update Time:2025-03-04

1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • CS-18097
    • 2223030-00-8
    • 1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester
    • Inchi: 1S/C12H20BNO2/c1-6-14-8-7-10(9-14)13-15-11(2,3)12(4,5)16-13/h7-9H,6H2,1-5H3/i1D3,6D2
    • InChI Key: YDTZPDPMMGSXTM-YRYIGFSMSA-N
    • SMILES: O1B(C2C=CN(C([2H])([2H])C([2H])([2H])[2H])C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 226.1900928Da
  • Monoisotopic Mass: 226.1900928Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.4Ų
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